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Compound of Interest

Compound Name: Penniclavine

Cat. No.: B3343336 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for Penniclavine, an ergot alkaloid. Adherence to these guidelines is critical for

mitigating potential hazards and ensuring regulatory compliance.

Hazard Profile and Safety Precautions
Penniclavine is classified as an ergot alkaloid.[1] While specific toxicity data for Penniclavine
is not readily available, ergot alkaloids as a class can exhibit a range of toxicological effects.

Therefore, it is crucial to handle Penniclavine with a high degree of caution.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Ventilation: Handle Penniclavine in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols.

Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in areas where

Penniclavine is handled.
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Storage: Keep Penniclavine containers tightly sealed in a cool, dry, and well-ventilated area,

away from incompatible materials.

Spill Management
In the event of a Penniclavine spill, follow these steps:

Evacuate and Secure: Immediately evacuate non-essential personnel from the spill area and

restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection

if necessary.

Containment: For solid spills, carefully sweep or scoop the material to avoid creating dust.

For liquid spills, use an inert absorbent material.

Collection: Place the contained material into a clearly labeled, sealed, and appropriate

hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water. Collect all cleaning materials as hazardous waste.

Penniclavine Disposal Protocol
The primary and recommended method for the disposal of Penniclavine is through a licensed

hazardous waste disposal company.[2][3] Improper disposal, such as discarding it down the

drain or in regular trash, is not permissible due to the potential for environmental harm and

regulatory non-compliance.[2]

Step-by-Step Disposal Procedure:

Waste Identification and Classification:

Penniclavine waste should be classified as hazardous chemical waste. Due to its

pharmaceutical nature, it may also fall under regulations for pharmaceutical waste.
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Consult your institution's Environmental Health and Safety (EHS) department for specific

waste classification codes.

Waste Segregation and Collection:

Collect all Penniclavine waste, including contaminated PPE (gloves, wipes), weighing

papers, and empty containers, in a designated and compatible hazardous waste container.

Do not mix Penniclavine waste with other waste streams unless explicitly permitted by

your EHS department.

Container Labeling:

The waste container must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "Penniclavine," and any other information required by

your institution and local regulations.

Storage of Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

satellite accumulation area or central hazardous waste storage area.

Ensure the storage area is away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the Penniclavine waste.

Provide the contractor with all necessary information about the waste, including its identity

and quantity.

Quantitative Data Summary
Currently, there is no publicly available quantitative data specifying concentration limits for the

disposal of Penniclavine or thresholds that would necessitate specialized handling beyond

standard hazardous waste procedures. The chemical formula for Penniclavine is

C16H18N2O2, and its molar mass is 270.332 g·mol−1.
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Parameter Value Reference

Chemical Formula C16H18N2O2

Molar Mass 270.332 g·mol−1

Disposal Concentration Limits Not Available

Specialized Handling

Thresholds
Not Available

Experimental Protocols
Detailed experimental protocols for the chemical neutralization or degradation of Penniclavine
for disposal purposes are not readily available in the public domain. The recommended

procedure is to rely on professional hazardous waste disposal services that utilize established

methods such as high-temperature incineration.

Logical Workflow for Penniclavine Disposal
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Penniclavine Disposal Workflow

On-Site Waste Management

Professional Disposal

Documentation

1. Identify Penniclavine Waste
(Pure compound, contaminated materials)

2. Segregate Waste
(Collect in a dedicated, compatible container)

3. Label Container
('Hazardous Waste', 'Penniclavine')

4. Store Securely
(Designated satellite accumulation area)

5. Contact EHS or Licensed Contractor

6. Arrange for Waste Pickup

7. Off-Site Disposal
(e.g., Incineration)

Maintain Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Penniclavine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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